Cas no 2171889-48-6 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid
• CAS No: 2171889-48-6
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6551809
• PubChem ID: 165554238
• Update Time: 2025-07-25

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid
• EN300-1544036
• 2-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}oxy)-3-methoxypropanoic acid
• 2171889-48-6

• Inchi： 1S/C26H30N2O7/c1-33-16-22(23(29)30)35-28-24(31)26(13-7-2-8-14-26)27-25(32)34-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21-22H,2,7-8,13-16H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： AZTIGVTXYWTKCE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NOC(C(=O)O)COC)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 123Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid

Introduction to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic Acid (CAS No. 2171889-48-6)

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid, identified by its CAS number 2171889-48-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the context of targeted therapy and molecular recognition.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-ylmethyl ester moiety, a cyclohexylamine side chain, and a methoxypropionic acid backbone. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluoren-9-ylmethyl ester group is particularly noteworthy, as it is known for its ability to enhance the solubility and bioavailability of therapeutic agents. This property is crucial for the design of drugs that need to be administered orally or through other non-invasive routes.

The cyclohexylamine side chain in the structure of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid adds another layer of complexity, providing a scaffold for further chemical modifications. This flexibility allows chemists to tailor the compound's properties to specific biological targets, enhancing its potential as a lead molecule in drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The methoxypropionic acid backbone serves as a versatile platform for functionalization, enabling the attachment of various pharmacophores that can interact with biological receptors or enzymes. This modular approach to drug design is highly valued in modern medicinal chemistry, as it allows for rapid iteration and optimization of lead compounds.

Recent studies have highlighted the importance of structure-based drug design in developing new therapeutics. The detailed understanding of the three-dimensional structure of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid has provided valuable insights into its interactions with biological targets. These insights have been instrumental in guiding the development of more effective and selective drugs.

The compound's ability to engage with biological systems at multiple levels makes it a promising candidate for therapeutic applications. For instance, its interaction with enzymes or receptors can be fine-tuned to achieve desired pharmacological effects. This level of control is essential for developing drugs that are both effective and well-tolerated by patients.

In addition to its potential as an intermediate in drug synthesis, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid has also been explored for its role in chemical biology research. Its unique structural features make it an excellent tool for studying enzyme mechanisms and protein-protein interactions. Such studies are crucial for understanding the fundamental processes underlying various diseases and developing innovative therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this molecule with remarkable precision, which is essential for downstream applications such as crystallographic studies or biological assays.

The growing body of evidence supporting the use of fluorene-based derivatives in drug development underscores the importance of compounds like 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid. These molecules offer a unique combination of structural diversity and functional flexibility, making them ideal candidates for further exploration in both academic and industrial settings.

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}oxy)-3-methoxypropanoic acid (CAS No. 2171889-48-6) represents a significant advancement in pharmaceutical chemistry. Its intricate structure and versatile functional groups make it a valuable tool for drug discovery and chemical biology research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.